3-(4-Azido-2,3,5,6-tetrafluorobenzoyl)-6-hydroxy-2-(4-hydroxyphenyl)benzo(b)thiophene

• CAS RN: 131589-59-8
• Molecular Formula: C21H9F4N3O3S
• Molecular Weight: 459.4 g/mol
• IUPAC Name: (4-azido-2,3,5,6-tetrafluorophenyl)-[6-hydroxy-2-(4-hydroxyphenyl)-1-benzothiophen-3-yl]methanone
• InChI: InChI=1S/C21H9F4N3O3S/c22-15-14(16(23)18(25)19(17(15)24)27-28-26)20(31)13-11-6-5-10(30)7-12(11)32-21(13)8-1-3-9(29)4-2-8/h1-7,29-30H
• InChI Key: ASGVFRXBCDLYDP-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=C(C3=C(S2)C=C(C=C3)O)C(=O)C4=C(C(=C(C(=C4F)F)N=[N+]=[N-])F)F)O
• synonyms: 3-(4-azido-2,3,5,6-tetrafluorobenzoyl)-6-hydroxy-2-(4-hydroxyphenyl)benzo(b)thiophene; tetrafluoroaryl azide, TFAA

Description

3-(4-Azido-2,3,5,6-tetrafluorobenzoyl)-6-hydroxy-2-(4-hydroxyphenyl)benzo(b)thiophene is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(4-Azido-2,3,5,6-tetrafluorobenzoyl)-6-hydroxy-2-(4-hydroxyphenyl)benzo(b)thiophene is not fully understood. However, it is believed to work by generating reactive oxygen species (ROS) upon exposure to light, which can cause damage to cancer cells and induce cell death.
Biochemical and Physiological Effects:
Studies have shown that the compound has low toxicity and is well-tolerated by cells. However, its effects on biochemical and physiological processes are still being investigated. It has been reported to induce apoptosis in cancer cells, but its effects on normal cells are not well understood.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-Azido-2,3,5,6-tetrafluorobenzoyl)-6-hydroxy-2-(4-hydroxyphenyl)benzo(b)thiophene in lab experiments is its ease of synthesis. However, its use is limited by its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 3-(4-Azido-2,3,5,6-tetrafluorobenzoyl)-6-hydroxy-2-(4-hydroxyphenyl)benzo(b)thiophene. One direction is to investigate its potential as a photosensitizer in photodynamic therapy for cancer treatment. Another direction is to explore its use as a building block for the synthesis of new materials with enhanced properties. Additionally, further studies are needed to understand its effects on normal cells and its potential as a therapeutic agent for other diseases.

Synthesis Methods

The synthesis of 3-(4-Azido-2,3,5,6-tetrafluorobenzoyl)-6-hydroxy-2-(4-hydroxyphenyl)benzo(b)thiophene involves the reaction between 3-(4-bromobenzoyl)-6-hydroxy-2-(4-hydroxyphenyl)benzo(b)thiophene and sodium azide in the presence of copper(I) iodide. This reaction results in the formation of the desired compound with a yield of 75%.

Scientific Research Applications

The compound has been extensively studied for its potential applications in various fields such as materials science, organic electronics, and biomedical research. In materials science, the compound has been used as a building block for the synthesis of new materials with enhanced properties. In organic electronics, the compound has been used as a hole-transporting material in organic light-emitting diodes. In biomedical research, the compound has been investigated for its potential as a photosensitizer in photodynamic therapy for cancer treatment.